Cas no 138537-66-3 ((S)-6-(2-Methylamino-propyl)-benzo[1,3]dioxol-4-ol hydrochloride)

• Product Name: (S)-6-(2-Methylamino-propyl)-benzo[1,3]dioxol-4-ol hydrochloride
• CAS No: 138537-66-3
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• MDL: MFCD28098103
• CID: 4593041
• Update Time: 2025-05-22

(S)-6-(2-Methylamino-propyl)-benzo[1,3]dioxol-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-6-(2-Methylamino-propyl)-benzo[1,3]dioxol-4-ol hydrochloride
• SB35089
• 6-[(2S)-2-(methylamino)propyl]-1,3-benzodioxol-4-ol;hydrochloride
• (S)-6-(2-Methylamino-propyl)-benzo[1,3]dioxol-4-ol

• MDL： MFCD28098103
• Inchi： 1S/C11H15NO3.ClH/c1-7(12-2)3-8-4-9(13)11-10(5-8)14-6-15-11;/h4-5,7,12-13H,3,6H2,1-2H3;1H/t7-;/m0./s1
• InChI Key： VMMMAYRXDIZLDL-FJXQXJEOSA-N
• SMILES： Cl.O1COC2=C(C=C(C=C12)C[C@H](C)NC)O

Computed Properties

• Exact Mass: 245.0818711 g/mol
• Monoisotopic Mass: 245.0818711 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• Molecular Weight: 245.70

Additional information on (S)-6-(2-Methylamino-propyl)-benzo[1,3]dioxol-4-ol hydrochloride

Compound CAS No. 138537-66-3: (S)-6-(2-Methylamino-propyl)-benzo[1,3]dioxol-4-ol Hydrochloride

The compound with CAS No. 138537-66-3, known as (S)-6-(2-Methylamino-propyl)-benzo[1,3]dioxol-4-ol hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzo[1,3]dioxole ring system and an (S)-configured hydroxyl group at the 4-position. The presence of the 2-methylamino-propyl substituent further enhances its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various therapeutic applications. Researchers have demonstrated that its hydroxyl group plays a pivotal role in its bioactivity, particularly in interactions with cellular receptors and enzymes. The benzo[1,3]dioxole moiety, a derivative of catechol, is known for its antioxidant properties and has been implicated in neuroprotective effects. This makes the compound a promising candidate for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The stereochemistry at the 4-position of the benzo[1,3]dioxole ring is critical for its biological activity. The (S)-configuration has been shown to exhibit superior binding affinity to specific targets compared to its (R)-counterpart. This enantiomeric selectivity underscores the importance of chirality in drug design and highlights the need for precise synthesis methods to ensure optimal therapeutic outcomes.

One of the most notable advancements in the synthesis of this compound involves the use of asymmetric catalysis. By employing chiral catalysts, chemists have achieved high enantiomeric excess in the formation of the (S)-configured hydroxyl group. This approach not only enhances yield but also minimizes waste, aligning with green chemistry principles. Such innovations are crucial for scaling up production while maintaining product quality and sustainability.

Moreover, computational studies have provided deeper insights into the molecular interactions of this compound with biological systems. Molecular docking simulations have revealed that the 2-methylamino-propyl group facilitates binding to specific protein pockets, suggesting a potential role in modulating enzyme activity or receptor signaling pathways. These findings have paved the way for further experimental validation and optimization of its pharmacokinetic properties.

In terms of applications beyond therapeutics, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a building block for advanced materials with tailored optical and electrical characteristics.

Despite its immense potential, challenges remain in fully harnessing the capabilities of (S)-6-(2-Methylamino-propyl)-benzo[1,3]dioxol-4-ol hydrochloride. Issues such as scalability, stability under physiological conditions, and toxicity profiles require further investigation. Collaborative efforts between chemists, biologists, and pharmacologists are essential to address these challenges and bring this compound closer to clinical or industrial applications.

In conclusion, CAS No. 138537-66-3 represents a cutting-edge chemical entity with multifaceted applications across various scientific domains. Its intricate structure, coupled with recent advancements in synthesis and computational modeling, positions it as a key player in future innovations within medicine and materials science.